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Introduction

Celecoxib is a selective non-steroidal anti-inflammatory drug (NSAID) that specifically inhibits

the cyclooxygenase-2 (COX-2) enzyme.[1][2] Its anti-inflammatory and analgesic properties

stem from the inhibition of prostaglandin synthesis.[3][4] Beyond its established clinical use,

celecoxib is a valuable tool in cell culture experiments for studying inflammation, cancer

biology, and other cellular processes. In various cancer cell lines, celecoxib has been shown

to induce apoptosis and cause cell-cycle arrest at the G0/G1 checkpoint.[5][6] Accurate and

consistent preparation of celecoxib stock solutions is paramount for obtaining reliable and

reproducible experimental results.

These application notes provide a detailed protocol for the preparation, storage, and quality

control of celecoxib stock solutions for use in cell culture applications.

Data Presentation
A summary of the key quantitative data for celecoxib is presented in the table below for easy

reference.
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Property Value References

Molecular Weight 381.37 g/mol [7]

Melting Point 157-159 °C [7][8]

Appearance
White to off-white crystalline

powder
[7]

Solubility in DMSO
≥ 50 mg/mL (approximately

131 mM)
[6]

Solubility in Ethanol Approximately 25 mg/mL [5]

Solubility in Dimethyl

Formamide (DMF)
Approximately 16.6 mg/mL [5]

Water Solubility Poorly soluble [7][9]

Storage (Solid) -20°C for up to 3 years [6]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month
[6]

Experimental Protocols
Materials

Celecoxib powder (purity ≥98%)[5]

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene tubes (1.5 mL or 15 mL)

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm pore size), compatible with DMSO

Sterile syringes
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Sterile pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Protocol for Preparing a 100 mM Celecoxib Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of celecoxib in DMSO, a

commonly used concentration for in vitro studies.

Pre-Weighing Preparation: Before weighing, allow the celecoxib powder to equilibrate to

room temperature to prevent condensation.

Weighing: Accurately weigh 38.14 mg of celecoxib powder using an analytical balance and

transfer it to a sterile 1.5 mL or 15 mL conical tube.

Dissolution:

Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the celecoxib
powder.

Cap the tube tightly and vortex thoroughly for 2-5 minutes until the powder is completely

dissolved. A clear solution should be obtained. Gentle warming in a 37°C water bath for a

few minutes can aid dissolution if necessary.[10]

Sterilization:

To ensure sterility for cell culture applications, filter the stock solution through a 0.22 µm

DMSO-compatible syringe filter into a new sterile tube.

Aliquoting and Storage:

Dispense the sterilized stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in

sterile polypropylene microcentrifuge tubes. This minimizes freeze-thaw cycles which can

affect the stability of the compound.
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Clearly label each aliquot with the compound name ("Celecoxib"), concentration (100

mM), solvent (DMSO), and the date of preparation.

For long-term storage, place the aliquots at -80°C, where they can be stable for up to 6

months.[6] For short-term storage, -20°C is suitable for up to one month.[6]

Final Dilution in Cell Culture Medium:

When preparing working concentrations for cell culture experiments, thaw an aliquot of the

stock solution at room temperature.

Dilute the stock solution to the desired final concentration in the cell culture medium. It is

crucial to ensure that the final concentration of DMSO in the medium does not exceed a

level that is toxic to the specific cell line being used (typically ≤0.1%).[6] For example, to

achieve a final concentration of 100 µM celecoxib, add 1 µL of the 100 mM stock solution

to 1 mL of cell culture medium.

Quality Control
Visual Inspection: Before each use, visually inspect the thawed stock solution for any signs

of precipitation or crystallization. If particulates are observed, the aliquot should be

discarded.

Functional Assay: Periodically, the biological activity of the stock solution can be confirmed

using a relevant assay, such as a COX-2 inhibition assay or a cell viability assay on a

sensitive cell line.

Mandatory Visualization

Experimental Workflow for Celecoxib Stock Solution Preparation
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Caption: Workflow for preparing a celecoxib stock solution.
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Caption: Key signaling pathways affected by celecoxib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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